(2S,6S)-2-Amino-2-(2-chlorophenyl)-6-hydroxycyclohexanone

• IUPAC Name: (2S,6S)-2-amino-2-(2-chlorophenyl)-6-hydroxycyclohexan-1-one
• InChI: InChI=1S/C12H14ClNO2/c13-9-5-2-1-4-8(9)12(14)7-3-6-10(15)11(12)16/h1-2,4-5,10,15H,3,6-7,14H2/t10-,12-/m0/s1
• InChI Key: CFBVGSWSOJBYGC-JQWIXIFHSA-N
• Canonical SMILES: C1CC(C(=O)C(C1)(C2=CC=CC=C2Cl)N)O
• Isomeric SMILES: C1C[C@@H](C(=O)[C@](C1)(C2=CC=CC=C2Cl)N)O
• Molecular Formula: C12H14ClNO2
• Molecular Weight: 239.70 g/mol
• CAS RN: 95342-35-1

Description

(2S,6S)-2-Amino-2-(2-chlorophenyl)-6-hydroxycyclohexanone, commonly known as "Ketamine," is a dissociative anesthetic drug that has been used for decades in clinical settings. Ketamine is a Schedule III controlled substance, and its use is highly regulated due to its potential for abuse. However, recent studies have shown that Ketamine has significant potential as a treatment for depression, anxiety, and other mental health disorders.

Scientific Research Applications

Synthesis of Derivatives

• Mannich reactions have been utilized to synthesize various derivatives of ketamine, including those containing the (2S,6S)-2-amino-2-(2-chlorophenyl)-6-hydroxycyclohexanone structure. These derivatives have potential for therapeutic applications and offer avenues for drug design and development in healthcare (Masaud et al., 2022).

Antibacterial Activity

• Some derivatives of this compound have shown antibacterial activities. For instance, amino-heterocyclic compounds coupled with oxime-ether group have been synthesized and tested for in vitro antibacterial activities against Gram-positive and Gram-negative bacteria (Hu et al., 2006).

Functional Building Blocks

• Derivatives of this compound have been used as versatile building blocks for synthesis. These compounds, with their Si- and C-functional groups, are significant for various synthetic applications (Fischer et al., 2014).

Anticonvulsant Applications

• Certain anticonvulsant enaminones containing structures similar to this compound have been studied. Their crystal structures were determined, indicating potential applications in anticonvulsant therapies (Kubicki et al., 2000).

Cytotoxic Evaluation

• Novel compounds derived from this chemical structure have been synthesized and evaluated for cytotoxic activity against various cancer cell lines. These studies contribute to the development of new anticancer drugs (Mahmoud et al., 2020).

Antimicrobial Activity

• Derivatives of this compound have been studied for their antimicrobial activities. Compounds synthesized exhibited significant antimicrobial properties, indicating potential applications in treating infections (Radwan et al., 2020).

Synthesis and Drug Development

• Efficient synthesis methods for ketamine and its analogs, including the (2S,6S)-2-amino-2-(2-chlorophenyl)-6-hydroxycyclohexanone structure, have been developed. These methods are crucial for drug development and pharmaceutical applications (Zekri et al., 2020).